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Compound of Interest

Compound Name: GSK1820795A

Cat. No.: B10857743 Get Quote

Technical Support Center: GSK1820795A
Welcome to the technical support center for GSK1820795A. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

effective use of GSK1820795A in cell culture experiments, with a focus on addressing solubility

challenges.

Frequently Asked Questions (FAQs)
Q1: What is GSK1820795A and what are its primary targets?

GSK1820795A is a multi-target small molecule. It is a selective antagonist of the human G

protein-coupled receptor 132 (hGPR132a, also known as G2A). Additionally, it acts as an

antagonist of the angiotensin II receptor type 1 (AT1R) and a partial agonist of the peroxisome

proliferator-activated receptor-gamma (PPARγ)[1].

Q2: What are the known solubility properties of GSK1820795A?

GSK1820795A is a lipophilic molecule with low aqueous solubility. It is highly soluble in

dimethyl sulfoxide (DMSO). Specific solubility values are summarized in the table below.

Q3: I'm observing precipitation of GSK1820795A when I add it to my cell culture medium. What

is causing this and how can I prevent it?
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Precipitation upon addition to aqueous solutions like cell culture media is common for

compounds with low water solubility that are prepared as concentrated stock solutions in

DMSO. The abrupt change in solvent polarity from DMSO to the aqueous medium can cause

the compound to fall out of solution. To prevent this, it is crucial to follow a careful dilution

protocol and not exceed the solubility limit of the compound in the final culture medium. Refer

to the Troubleshooting Guide for detailed steps.

Q4: What is the maximum recommended final concentration of DMSO in my cell culture?

The tolerance of cell lines to DMSO varies. However, it is a common practice to keep the final

concentration of DMSO in the cell culture medium at or below 0.5%, and ideally below 0.1%, to

minimize solvent-induced cellular stress and off-target effects. Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.

Q5: Can I heat or sonicate my GSK1820795A solution to improve solubility?

Gentle heating and/or sonication can be used to aid the dissolution of GSK1820795A in the

initial solvent, such as DMSO[1]. However, exercise caution when heating, as excessive heat

can degrade the compound. For cell culture applications, ensure the final solution is at the

appropriate temperature (e.g., 37°C) before adding it to the cells.

Quantitative Solubility Data
Solvent/Vehicle Concentration Observation Reference

Dimethyl Sulfoxide

(DMSO)
100 mg/mL Clear Solution MedChemExpress

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL

Suspended Solution

(ultrasonication

needed)

[1]

10% DMSO + 90%

Corn Oil
≥ 2.5 mg/mL Clear Solution [1]

Cell Culture Media

(e.g., DMEM, RPMI-

1640)

Not specified

Likely low; empirical

determination

recommended

N/A
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Note: Specific solubility in cell culture media has not been publicly reported and is highly

dependent on the media composition (e.g., serum content). It is strongly recommended to

determine the kinetic solubility in your specific cell culture medium empirically.

Troubleshooting Guide: Improving GSK1820795A
Solubility in Cell Culture Media
Issue: Precipitation of GSK1820795A upon dilution in cell culture medium.

Potential Causes & Solutions:

High Stock Concentration:

Solution: Prepare a lower concentration stock solution in DMSO. While highly soluble in

DMSO, a very concentrated stock will require a large dilution factor, which can lead to

precipitation.

Improper Dilution Technique:

Solution: Employ a serial dilution method. Instead of adding a small volume of highly

concentrated stock directly into a large volume of media, first, perform an intermediate

dilution in culture medium. Crucially, when adding the compound to the medium, ensure

rapid and thorough mixing to avoid localized high concentrations that can initiate

precipitation.

Low Serum Concentration:

Solution: If your experimental protocol allows, increase the serum concentration in the cell

culture medium. Serum proteins, such as albumin, can bind to hydrophobic compounds

and help maintain their solubility.

Exceeding Aqueous Solubility Limit:

Solution: Determine the approximate kinetic solubility of GSK1820795A in your specific

cell culture medium. This can be done by preparing a series of dilutions and observing for

precipitation visually or by using analytical methods.
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Experimental Protocols
Protocol 1: Preparation of GSK1820795A Stock Solution

Objective: To prepare a concentrated stock solution of GSK1820795A in DMSO.

Materials:

GSK1820795A powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Weigh the desired amount of GSK1820795A powder in a sterile microcentrifuge tube.

2. Add the calculated volume of sterile DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM).

3. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (to

37°C) and/or brief sonication can be used to facilitate dissolution.

4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

5. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Dilution of GSK1820795A Stock Solution into Cell Culture Medium

Objective: To dilute the DMSO stock solution of GSK1820795A into the final cell culture

medium with minimal precipitation.

Materials:

GSK1820795A stock solution (from Protocol 1)

Pre-warmed (37°C) complete cell culture medium (containing serum, if applicable)
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Sterile conical tubes

Procedure:

1. Thaw an aliquot of the GSK1820795A stock solution at room temperature.

2. Calculate the volume of stock solution needed to achieve the final desired concentration in

your experiment. Ensure the final DMSO concentration remains below cytotoxic levels

(ideally ≤ 0.1%).

3. In a sterile conical tube, add the required volume of pre-warmed complete cell culture

medium.

4. While gently vortexing or swirling the medium, add the calculated volume of the

GSK1820795A stock solution dropwise. This ensures rapid dispersal and minimizes

localized high concentrations.

5. Visually inspect the medium for any signs of precipitation. If the solution appears cloudy or

contains visible particles, the concentration may be too high.

6. Use this freshly prepared working solution to treat your cells immediately.

Signaling Pathways and Experimental Workflows
GSK1820795A Multi-Target Action
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Caption: Overview of GSK1820795A's multi-target activity.

Experimental Workflow for Assessing GSK1820795A Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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